Cas no 2227803-81-6 (rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine
• CAS No: 2227803-81-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6511265
• PubChem ID: 165714830
• Update Time: 2025-10-30

rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine
• 2227803-81-6
• EN300-1780699

• Inchi： 1S/C9H12N2O/c1-12-6-2-3-11-9(4-6)7-5-8(7)10/h2-4,7-8H,5,10H2,1H3/t7-,8-/m1/s1
• InChI Key： VIFUYXHOWJWUSN-HTQZYQBOSA-N
• SMILES： O(C)C1C=CN=C(C=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine

Introduction to rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine (CAS No. 2227803-81-6)

rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine, with the CAS number 2227803-81-6, is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring and a 4-methoxypyridine moiety, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine consists of a cyclopropane ring attached to a 4-methoxypyridine group. The cyclopropane ring is known for its high reactivity due to the strain imposed by the three-membered ring, while the 4-methoxypyridine moiety provides additional functionality and potential for interaction with biological targets. The racemic nature of the compound indicates that it is a mixture of two enantiomers, (1R,2R) and (1S,2S), which can have different biological activities.

Recent studies have explored the potential of rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its application in neurodegenerative diseases. The compound has been shown to exhibit neuroprotective properties, potentially due to its ability to modulate specific receptors and enzymes involved in neuronal function and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease.

In addition to its neuroprotective effects, rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic conditions such as arthritis. Research has indicated that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine have also been studied to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and can cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

The safety profile of rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine is another critical aspect being evaluated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, comprehensive toxicological assessments are ongoing to ensure its safety for human use.

In conclusion, rac-(1R,2R)-2-(4-methoxypyridin-2-yl)cyclopropan-1-amine (CAS No. 2227803-81-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.